Cas no 2229140-94-5 (1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene)

• Product Name: 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene
• CAS No: 2229140-94-5
• MF: C₁₁H₁₀F₂O
• MW: 196.193310260773
• CID: 6052619
• PubChem ID: 165753306
• Update Time: 2025-06-08

1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene
• EN300-1800199
• 2229140-94-5

• Inchi： 1S/C11H10F2O/c1-3-4-5-8-6-7-9(12)10(13)11(8)14-2/h1,6-7H,4-5H2,2H3
• InChI Key： UFEYNIIFLMEFNO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)CCC#C)F

Computed Properties

• Exact Mass: 196.06997126g/mol
• Monoisotopic Mass: 196.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene

Recent Advances in the Study of 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene (CAS: 2229140-94-5)

The compound 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene (CAS: 2229140-94-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene as a key intermediate in the synthesis of more complex molecules. Its alkyne functional group allows for efficient click chemistry reactions, making it a valuable building block in the development of novel pharmaceuticals. Researchers have successfully utilized this compound in the synthesis of targeted inhibitors for various enzymes, including kinases and proteases, which are implicated in numerous diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene exhibit promising inhibitory effects against certain cancer cell lines. The presence of difluoro and methoxy substituents on the benzene ring appears to enhance the compound's binding affinity to specific molecular targets, thereby improving its efficacy. Further investigations are underway to elucidate the precise mechanism of action and optimize the compound's pharmacokinetic properties.

One of the most notable applications of this compound is in the field of positron emission tomography (PET) imaging. Researchers have explored its potential as a radiolabeled probe for visualizing enzyme activity in vivo. The alkyne moiety facilitates the incorporation of radioactive isotopes, such as fluorine-18, enabling non-invasive imaging of disease biomarkers. This approach holds great promise for early diagnosis and monitoring of therapeutic responses in patients.

Despite these advancements, challenges remain in the large-scale synthesis and formulation of 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene. Recent efforts have focused on developing more efficient synthetic routes and improving the compound's stability under physiological conditions. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(but-3-yn-1-yl)-3,4-difluoro-2-methoxybenzene represents a promising scaffold for the development of new therapeutic agents and diagnostic tools. Its unique chemical properties and versatile applications underscore its potential to address unmet medical needs. Future research should prioritize the optimization of its biological activity and the exploration of its utility in combination therapies.